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For Researchers, Scientists, and Drug Development Professionals

Abstract

ML315 hydrochloride is a potent inhibitor of Cdc2-like kinases (Clk) and dual-specificity
tyrosine-phosphorylation-regulated kinases (DYRK), playing a critical role in the regulation of
cellular processes such as pre-mRNA splicing and cell cycle control. These application notes
provide detailed protocols for the preparation of a stock solution of ML315 hydrochloride,
ensuring accurate and reproducible experimental outcomes. Additionally, we summarize its key
chemical and biological properties and provide an overview of the signaling pathways it

modulates.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of ML315
hydrochloride is essential for its proper handling and use in experimental settings.
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Property Value Reference
Molecular Formula C1sH13CI2N302 - HCI [1]
Molecular Weight 410.68 g/mol [1][2]

CAS Number 1440251-53-5 [1][3]
Appearance Solid [4]

Purity >98% (HPLC) 2]

DMSO: up to 100 mM (37.42
Solubility mg/mL) Ethanol: up to 50 mM [2]
(18.71 mg/mL)

Biological Activity

ML315 hydrochloride is a selective inhibitor of Clk and DYRK kinases. The half-maximal
inhibitory concentrations (ICso) are detailed below.

Kinase Target ICs0 (NM)
Clk1 68

Clk4 68

Clk2 231
Dyrk1A 282
Dyrk1B 1156

Data sourced from Tocris Bioscience.

The inhibition of these kinases affects crucial cellular signaling pathways involved in gene
expression and cell proliferation.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.mdpi.com/2221-3759/5/4/13
https://www.mdpi.com/2221-3759/5/4/13
https://www.benchchem.com/pdf/The_Role_of_DYRKs_IN_2_in_Cellular_Signaling_A_Technical_Guide.pdf
https://www.mdpi.com/2221-3759/5/4/13
https://pmc.ncbi.nlm.nih.gov/articles/PMC10952393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465136/
https://www.benchchem.com/pdf/The_Role_of_DYRKs_IN_2_in_Cellular_Signaling_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/The_Role_of_DYRKs_IN_2_in_Cellular_Signaling_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2741052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a 10 mM stock solution of ML315 hydrochloride in
dimethyl sulfoxide (DMSO).

Materials:

ML315 hydrochloride powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene or glass vial

o Calibrated precision balance

o Sterile, calibrated micropipettes and tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Procedure:

o Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle
ML315 hydrochloride powder in a chemical fume hood to avoid inhalation.

e Weighing the Compound:
o Tare the sterile vial on the precision balance.

o Carefully weigh the desired amount of ML315 hydrochloride powder into the vial. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.107 mg of ML315
hydrochloride (Molecular Weight = 410.68 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (L) x Molecular
Weight ( g/mol ) = 10 mmol/L x 0.001 L x 410.68 g/mol = 4.107 mg

o Dissolving the Compound:
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o Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing
the ML315 hydrochloride powder. For a 10 mM solution with 4.107 mg of the compound,
add 1 mL of DMSO.

o Cap the vial securely.

e Ensuring Complete Dissolution:
o Vortex the solution for 30-60 seconds to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved completely and
the solution is clear. If necessary, gently warm the solution in a 37°C water bath for a few
minutes and vortex again.

e Storage:
o For short-term storage (up to 1 month), store the stock solution at -20°C.[4]

o For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.[4]

o Protect the solution from light.

Preparation of Working Solutions

To prepare a working solution for cell-based assays, dilute the 10 mM stock solution in the
appropriate cell culture medium.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.

o Perform serial dilutions to achieve the desired final concentration accurately.
o Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Example: Preparation of a 10 uM working solution in 10 mL of cell culture medium:
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e Thaw the 10 mM stock solution of ML315 hydrochloride at room temperature.
e In a sterile 15 mL conical tube, add 9.99 mL of pre-warmed cell culture medium.
e Add 10 pL of the 10 mM stock solution to the 10 mL of cell culture medium.

e Mix thoroughly by gentle inversion. The final concentration will be 10 uM with a DMSO
concentration of 0.1%.

Signaling Pathways

ML315 hydrochloride inhibits Clk and DYRK kinases, which are key regulators of distinct
signaling pathways.

CLK-Mediated Pre-mRNA Splicing

Cdc2-like kinases (CLKs) are crucial for the regulation of pre-mRNA splicing. They
phosphorylate serine/arginine-rich (SR) proteins, which are essential components of the
spliceosome.[5] Inhibition of CLKs by ML315 can lead to alterations in alternative splicing,
affecting the expression of various protein isoforms. This can impact numerous downstream
signaling pathways, including the Wnt signaling pathway.[5][6]
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Caption: Inhibition of CLK kinases by ML315 hydrochloride.

DYRK-Modulated Cellular Processes

Dual-specificity tyrosine-phosphorylation-regulated kinases (DYRKS) are involved in a wide
array of cellular processes, including cell cycle regulation, cell differentiation, and the
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Hedgehog signaling pathway.[1][4] By inhibiting DYRKs, ML315 can influence these
fundamental cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ML315
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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